Cas no 1479728-69-2 (2-(3-Methyl-1,2-thiazol-5-yl)propanoic acid)

• Product Name: 2-(3-Methyl-1,2-thiazol-5-yl)propanoic acid
• CAS No: 1479728-69-2
• MF: C₇H₉NO₂S
• MW: 171.216860532761
• CID: 5692473
• PubChem ID: 112489556
• Update Time: 2023-10-13

2-(3-Methyl-1,2-thiazol-5-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-Methyl-1,2-thiazol-5-yl)propanoic acid
• 1479728-69-2
• EN300-1137751
• 2-(3-Methyl-1,2-thiazol-5-yl)propanoicacid
• 5-Isothiazoleacetic acid, α,3-dimethyl-

• Inchi： 1S/C7H9NO2S/c1-4-3-6(11-8-4)5(2)7(9)10/h3,5H,1-2H3,(H,9,10)
• InChI Key： PKUYYUCVCBVXAV-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=N1)C(C(=O)O)C

Computed Properties

• Exact Mass: 171.03539970g/mol
• Monoisotopic Mass: 171.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 224.5±22.0 °C(Predicted)
• pka: 3.03±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles